Azetidine-3-carbonitrile hydrochloride

• IUPAC Name: azetidine-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C4H6N2.ClH/c5-1-4-2-6-3-4;/h4,6H,2-3H2;1H
• InChI Key: MJZQSPDYIKSJCN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C#N.Cl
• Molecular Formula: C4H7ClN2
• DSSTOX Substance ID: DTXSID00662566
• Molecular Weight: 118.56 g/mol
• CAS RN: 345954-83-8

Description

Azetidine-3-carbonitrile hydrochloride is a chemical compound with the empirical formula C4H7ClN2. It has a molecular weight of 118.56. It is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

Azetidines are synthesized through various methods, including the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction. This reaction is one of the most efficient ways to synthesize functionalized azetidines. The review by Mughal and Szostak provides an overview of the synthesis of azetidines, focusing on the most recent advances, trends, and future directions.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cl.N#CC1CNC1. The InChI key for this compound is MJZQSPDYIKSJCN-UHFFFAOYSA-N.

Chemical Reactions Analysis

Azetidines are known for their unique reactivity, which is driven by a considerable ring strain. They are significantly more stable than related aziridines, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Physical And Chemical Properties Analysis

This compound is a solid compound. It should be stored in an inert atmosphere, under -20°C.

Scientific Research Applications

Synthesis and Chemical Applications

• Azetidine Synthesis : Azetidine-3-carbonitriles/carboxylates are precursors for the synthesis of biologically versatile azetidine-3-carboxylic acids. Their synthesis has been achieved through the Baylis–Hillman reaction in azetidine chemistry, marking the first application of this method in the field (Yadav, Srivastava, & Patel, 2008).
• Optically Active Derivatives : Production of optically active 2-substituted azetidine-2-carbonitriles involves base-promoted α-alkylation of N-borane complexes. This method enables the creation of compounds like α-benzylated azetidine-2-carbonitriles, starting from commercially available amines (Tayama & Nakanome, 2021).
• Three-Component Reaction with Arynes : Azetidine-3-carbonitrile hydrochloride participates in a novel stereospecific three-component reaction with arynes and acetonitrile, producing precursors for bioactive compounds such as pregabalin and lergotrile (Stephens et al., 2013).

Biomedical and Pharmacological Research

• Biotransformations : In biomedical research, azetidine-2-carbonitriles undergo biotransformations to form azetidine-2-carboxylic acids and their amide derivatives. These transformations are catalyzed by microbial whole cells and have implications for drug synthesis and development (Leng et al., 2009).
• Antimalarial Properties : A quantitative structure-activity study against Plasmodium falciparum has been conducted on derivatives of Azetidine-2-carbonitriles. This research helps in understanding the relationship between molecular structures and their antimalarial activities (N’dri et al., 2021).
• Application in Drug Discovery : this compound has been used in the Minisci reaction to introduce oxetane or azetidine into heteroaromatic systems, demonstrating its utility in drug discovery, particularly for inhibitors and antimalarials (Duncton et al., 2009).

Environmental and Industrial Applications

• CO2 Insertion Reaction : In environmental chemistry, azetidine derivatives participate in carbon dioxide insertion reactions. This process is related to the fixation of carbon dioxide and can be performed without a metal catalyst, demonstrating potential environmental applications (Shi et al., 2000).

Safety and Hazards

Azetidine-3-carbonitrile hydrochloride is associated with several hazard statements, including H302, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

Azetidines are considered one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. They are used as motifs in drug discovery, polymerization, and chiral templates. The future directions in the field of azetidines are likely to focus on further exploring their synthesis, reactivity, and applications.